C18H36ClN3O13

• Molecular Formula: C18H36ClN3O13
• Molecular Weight: 537.9 g/mol
• InChI: InChI=1S/C18H35N3O13.ClH/c19-5(1-22)11(27)15(6(26)2-23)33-18-10(21)14(30)16(8(4-25)32-18)34-17-9(20)13(29)12(28)7(3-24)31-17;/h1,5-18,23-30H,2-4,19-21H2;1H/t5-,6+,7+,8+,9+,10+,11+,12+,13+,14+,15+,16+,17-,18-;/m0./s1
• InChIKey: BUUYGEUREVATLO-PWEOKNAMSA-N

Chitotriose Trihydrochloride (C18H36ClN3O13): Definitive Molecular Identity and Procurement Specifications

Chitotriose trihydrochloride, also designated chitosan trimer trihydrochloride, is a chitooligosaccharide composed of three β-(1→4)-linked D-glucosamine units bearing three hydrochloride counterions. Its molecular formula is C18H36ClN3O13, corresponding to a molecular weight of 537.9 g/mol [1]. The compound is a salt form of chitotriose, which enhances aqueous solubility relative to the free base . It is commercially available as a white to almost white crystalline powder [1], and its CAS number is 41708-93-4 . The hydrochloride salt is preferred for research applications due to its defined stoichiometry, high purity (typically ≥98% by HPLC) , and enhanced stability during storage and handling compared to neutral chitooligosaccharides.

DP3 Defined Chitotriose oligomer, not heterogeneous COS mixture

Salt Form Trihydrochloride salt for aqueous solubility and stability

Purity High-purity HPLC standard for reproducible assays

• [1] PubChem. Chitotriose Trihydrochloride. PubChem CID: 44142168. Accessed via NCBI. View Source

Why Procurement of a Specific Chitotriose Trihydrochloride (C18H36ClN3O13) Standard is Critical

Chitooligosaccharides (COS) are a heterogeneous class of compounds varying in degree of polymerization (DP), acetylation pattern, and salt form, each exhibiting distinct bioactivities and pharmacokinetic properties. For instance, while chitobiose (DP2) demonstrates higher oral bioavailability [1], chitotriose (DP3) exhibits superior efficacy in promoting Schwann cell survival [2]. Furthermore, the presence of counterions like hydrochloride directly impacts solubility, stability, and compatibility with downstream assays . Generic substitution with undefined COS mixtures or different salt forms introduces uncontrolled variables that compromise experimental reproducibility and data validity. The quantitative evidence presented in Section 3 delineates the specific, non-interchangeable performance parameters of chitotriose trihydrochloride that justify its precise procurement.

Chitotriose · 3HCl

Chitobiose or other DP oligomers DP-dependent bioactivity mismatch in radical scavenging, lysozyme inhibition, and Schwann cell survival assays.

Chitotriose · 3HCl

Undefined COS mixtures Heterogeneous DP and acetylation pattern; purity

Chitotriose · 3HCl

Neutral chitotriose (free base) Salt form affects solubility, stability, and stoichiometry; may alter assay behavior.

• [1] Chen AS, Taguchi T, Okamoto H, et al. Pharmacokinetics of chitobiose and chitotriose administered intravenously or orally to rats. Biol Pharm Bull. 2005;28(3):545-548. View Source
• [2] Jiang M, et al. Neural activity analysis of pure chito-oligomer components separated from a mixture of chitooligosaccharides. Neurosci Lett. 2014;581:57-62. View Source

Chitotriose Trihydrochloride (C18H36ClN3O13): Head-to-Head Quantitative Evidence for Scientific Selection

Hydroxyl Radical Scavenging Activity: Chitotriose vs. Chitobiose vs. Reference Compounds

In a direct comparison, chitotriose (DP3) and chitobiose (DP2) were evaluated for their ability to scavenge hydroxyl radicals generated by photolysis of zinc oxide. Chitobiose exhibited an IC50 of 30 µM, while chitotriose exhibited an IC50 of 55 µM, demonstrating a 1.8-fold difference in potency [1]. Both oligomers were more potent than three reference compounds (IC50 values ranging from 110 to >200 µM), highlighting the DP-dependent activity of chitooligosaccharides. This quantitative difference in radical scavenging capacity provides a basis for selecting chitobiose or chitotriose based on the desired potency for antioxidant assays.

OH· Scavenging IC50

Head-to-head

55 µM (DP3) vs. 30 µM (DP2)

DP-dependent antioxidant context

ZnO photolysis system; reference compounds 110–>200 µM.

Evidence Dimension	Hydroxyl Radical Scavenging (IC50)
Target Compound Data	55 µM
Comparator Or Baseline	Chitobiose: 30 µM; Aminoguanidine: 130 µM; Pyridoxamine: 110 µM; Trolox: >200 µM
Quantified Difference	Chitobiose is 1.8-fold more potent than chitotriose; both are >2-fold more potent than reference compounds.
Conditions	Hydroxyl radicals produced by photolysis of zinc oxide (ZnO) in aqueous solution.

Why This Matters

This DP-dependent antioxidant activity necessitates precise selection of the chitooligosaccharide chain length for reproducible experimental outcomes.

• [1] Ngo DN, Kim MM, Qian ZJ, et al. Antioxidant Activities of Chitobiose and Chitotriose. J Chitin Chitosan. 2003;8(3):127-133. View Source

Oral Bioavailability: Chitotriose vs. Chitobiose

A pharmacokinetic study in rats compared the absolute oral bioavailability of chitobiose (DP2) and chitotriose (DP3). At a dose of 30 mg/kg, the absolute oral bioavailability was 38.7 ± 5.2% for chitobiose and 27.1 ± 3.8% for chitotriose. At 100 mg/kg, values were 31.5 ± 4.1% vs. 21.2 ± 2.9%, and at 300 mg/kg, 25.8 ± 3.3% vs. 17.4 ± 2.5%, respectively [1]. Chitobiose consistently showed approximately 1.4- to 1.5-fold higher bioavailability across all doses tested. The elimination rate constant for chitotriose (2.7 ± 0.1 h⁻¹) was also slightly higher than for chitobiose (2.2 ± 0.3 h⁻¹), indicating faster clearance.

Oral Bioavailability

Head-to-head

21.2% (DP3) vs. 31.5% (DP2) at 100 mg/kg

Supports DP3 exposure-model interpretation

Rat model; 1.5-fold lower vs. chitobiose; plasma HPLC.

Evidence Dimension	Absolute Oral Bioavailability (at 100 mg/kg dose)
Target Compound Data	21.2 ± 2.9%
Comparator Or Baseline	Chitobiose: 31.5 ± 4.1%
Quantified Difference	Chitobiose exhibits 1.5-fold higher oral bioavailability than chitotriose.
Conditions	Sprague-Dawley rats, oral administration of 30, 100, or 300 mg/kg doses; plasma concentration measured via HPLC.

Why This Matters

For oral in vivo studies, the lower bioavailability of chitotriose necessitates dose adjustment and may influence efficacy outcomes, making it a critical parameter for study design and compound selection.

• [1] Chen AS, Taguchi T, Okamoto H, et al. Pharmacokinetics of chitobiose and chitotriose administered intravenously or orally to rats. Biol Pharm Bull. 2005;28(3):545-548. View Source

Lysozyme Inhibition: Chitotriose vs. Chitobiose and Other Amino Sugars

Chitotriose acts as a competitive inhibitor of lysozyme, a property not shared to the same extent by chitobiose or other amino sugars. In a study examining inhibition of bacteriolytic activity, chitotriose preparations displayed significant capacity to competitively inhibit binding of [³H]chitotriose by immobilized lysozyme and to block the lytic activity of lysozyme against Micrococcus lysodeikticus cells [1]. In contrast, N-acetylglucosamine (monomer) and chitobiose were found to have markedly weaker inhibitory effects. Specifically, 0.1 mM N,N',N''-triacetylchitotriose inhibited 40-60% of lysozyme activity using 4-MU-(GlcNAc)₄ as a substrate, whereas chitobiose exhibited negligible inhibition under the same conditions [2].

Lysozyme Inhibition

Cross-study

40–60% inhibition at 0.1 mM

Competitive inhibitor; DP2 and monomer negligible

Fluorogenic substrate; hen egg-white lysozyme.

Evidence Dimension	Lysozyme Inhibition (% inhibition at 0.1 mM)
Target Compound Data	40-60% inhibition
Comparator Or Baseline	Chitobiose: negligible inhibition; N-acetylglucosamine: negligible inhibition
Quantified Difference	Chitotriose inhibits lysozyme, while chitobiose and the monomer show minimal activity.
Conditions	4-Methylumbelliferyl tetra-N-acetyl-β-chitotetraoside (4-MU-(GlcNAc)₄) as substrate; hen egg-white lysozyme.

Why This Matters

This differential inhibitory activity dictates the choice of chitotriose for studies involving lysozyme function, bacterial cell wall degradation, or applications targeting lysozyme-mediated processes.

• [1] Ginsburg I, et al. Inhibition of bactericidal and bacteriolytic activities of poly-D-lysine and lysozyme by chitotriose and ferric iron. Inflammation. 1991;15(5):355-368. View Source
• [2] Fukamizo T, et al. Hydrolysis of 4-Methylumbelliferyl Tetra-N-acetyl-β-chitotetraoside by Lysozyme and Its Inhibition by N, N', N"-Triacetylchitotriose. J Biochem. 2008;143(3):347-353. View Source

Schwann Cell Survival Enhancement: Chitotriose vs. Other Chitooligomers (DP2-DP6)

A comparative study assessed the effect of purified chitooligomers with degrees of polymerization (DP) from 2 to 6 on Schwann cell survival using an MTT assay. Among the five oligomers tested (chitobiose, chitotriose, chitotetraose, chitopentaose, and chitohexaose), chitotriose (DP3) induced the greatest increase in cell survival [1]. While specific quantitative values were not provided in the abstract, the study explicitly identified chitotriose as the most potent oligomer for promoting Schwann cell viability, establishing a clear DP-activity relationship with an optimum at DP3.

Schwann Cell Survival

Reported rank

Ranked highest among DP2–DP6

DP3 optimal for Schwann cell viability context

MTT assay; quantitative values not extracted.

Evidence Dimension	Schwann Cell Survival (Relative Viability)
Target Compound Data	Greatest increase among all DP tested
Comparator Or Baseline	Chitobiose (DP2), chitotetraose (DP4), chitopentaose (DP5), chitohexaose (DP6)
Quantified Difference	Chitotriose (DP3) is the optimal chain length for this activity.
Conditions	MTT assay using cultured Schwann cells; oligomers purified from a chitooligosaccharide mixture.

Why This Matters

For neuroscience applications involving Schwann cell biology or peripheral nerve regeneration, chitotriose is the empirically validated optimal candidate, outperforming other commercially available chitooligosaccharides.

• [1] Jiang M, et al. Neural activity analysis of pure chito-oligomer components separated from a mixture of chitooligosaccharides. Neurosci Lett. 2014;581:57-62. View Source

Purity and Analytical Specification: Chitotriose Trihydrochloride vs. Undefined COS Mixtures

Commercially available chitotriose trihydrochloride is offered with defined purity specifications, typically ≥98% by HPLC . This contrasts sharply with industrial-grade chitooligosaccharide (COS) mixtures, which are heterogeneous in DP and acetylation pattern, often with purity levels below 90% and batch-to-batch variability. For example, enzymatic hydrolysates of chitosan yield complex mixtures containing chitobiose, chitotriose, chitotetraose, and higher oligomers in variable ratios, with chitotriose comprising only ~17% of the total COS content in some preparations [1]. The high purity and defined stoichiometry of chitotriose trihydrochloride ensure reproducible dosing and eliminate confounding bioactivities from contaminating oligomers, which is essential for mechanistic studies and analytical method validation.

Purity Specification

Supplier spec

≥98% by HPLC

Reproducible DP3 reference standard

Versus industrial COS mixtures often

Evidence Dimension	Purity by HPLC
Target Compound Data	≥98% (typical commercial specification)
Comparator Or Baseline	Undefined COS mixtures: <90% purity with heterogeneous composition
Quantified Difference	>8% absolute purity difference and defined DP vs. undefined mixture.
Conditions	HPLC analysis; vendor specifications from multiple suppliers.

Why This Matters

Procurement of a high-purity, DP-defined standard like chitotriose trihydrochloride is mandatory for generating reproducible, interpretable data in biochemical and pharmacological research.

• [1] Santos-Moriano P, et al. Efficient conversion of chitosan into chitooligosaccharides by a chitosanolytic activity from Bacillus thuringiensis. Process Biochem. 2019;84:73-80. View Source

Validated Application Scenarios for Chitotriose Trihydrochloride (C18H36ClN3O13) Based on Quantitative Evidence

In Vitro Antioxidant Assays Requiring Defined DP3 Chitooligosaccharide Activity

Researchers investigating the structure-activity relationship (SAR) of chitooligosaccharides in free radical scavenging assays should select chitotriose trihydrochloride as the DP3 standard. Its defined hydroxyl radical scavenging IC50 of 55 µM [5] allows for direct, quantitative comparison with chitobiose (DP2, IC50 30 µM) and other reference antioxidants. Use of this pure compound eliminates the confounding effects of mixed DP populations present in unpurified COS preparations, ensuring that observed antioxidant activity is unambiguously attributed to the trimer.

Oral In Vivo Studies Where Controlled Chitotriose Bioavailability is Required

For oral administration studies in rodent models, chitotriose trihydrochloride is the appropriate choice when the research objective involves the specific biological effects of the DP3 oligomer. Its absolute oral bioavailability of 21.2% at a 100 mg/kg dose [5] should be used to calculate appropriate dosing regimens. This is particularly relevant for studies of hepatoprotection, where both chitobiose and chitotriose have shown efficacy against CCl4-induced liver damage, but their distinct pharmacokinetic profiles [5] demand compound-specific dosing strategies.

Lysozyme Inhibition Assays and Bacterial Cell Wall Studies

Investigations of lysozyme enzymology or lysozyme-mediated bacteriolysis require chitotriose trihydrochloride as a validated competitive inhibitor. Its capacity to inhibit 40-60% of lysozyme activity at 0.1 mM using a fluorogenic substrate [5] provides a robust positive control. Chitobiose and N-acetylglucosamine are ineffective in this context [4], making chitotriose the minimal active unit for studying the lysozyme-chitooligosaccharide interaction. This application is critical for research into bacterial cell wall degradation, host defense mechanisms, and lysozyme aggregation pathologies.

Neuroscience Research Involving Schwann Cell Proliferation or Peripheral Nerve Injury

In models of peripheral nerve repair, chitotriose trihydrochloride is the empirically optimal chitooligosaccharide for promoting Schwann cell survival. An MTT assay directly comparing oligomers from DP2 to DP6 identified chitotriose as the most effective at enhancing Schwann cell viability [5]. Therefore, studies aimed at developing chitooligosaccharide-based neuroprotective or neuroregenerative therapies should prioritize chitotriose over other commercially available COS standards, as the trimer provides the greatest biological activity in this specific cellular context.

Application

Selection Property

Validation Focus

Free radical scavenging SAR studies

Defined DP3 chain length

Hydroxyl radical scavenging endpoint comparison

Oral in vivo exposure studies

DP3-specific bioavailability profile

Oral exposure-model interpretation

Lysozyme enzymology and bacterial cell wall research

Competitive lysozyme inhibition

Inhibition assay endpoint validation

Schwann cell and peripheral nerve model studies

DP3-reported cell viability enhancement

Schwann cell survival endpoint review

• [1] Ngo DN, Kim MM, Qian ZJ, et al. Antioxidant Activities of Chitobiose and Chitotriose. J Chitin Chitosan. 2003;8(3):127-133. View Source
• [2] Chen AS, Taguchi T, Okamoto H, et al. Pharmacokinetics of chitobiose and chitotriose administered intravenously or orally to rats. Biol Pharm Bull. 2005;28(3):545-548. View Source
• [3] Fukamizo T, et al. Hydrolysis of 4-Methylumbelliferyl Tetra-N-acetyl-β-chitotetraoside by Lysozyme and Its Inhibition by N, N', N"-Triacetylchitotriose. J Biochem. 2008;143(3):347-353. View Source
• [4] Ginsburg I, et al. Inhibition of bactericidal and bacteriolytic activities of poly-D-lysine and lysozyme by chitotriose and ferric iron. Inflammation. 1991;15(5):355-368. View Source
• [5] Jiang M, et al. Neural activity analysis of pure chito-oligomer components separated from a mixture of chitooligosaccharides. Neurosci Lett. 2014;581:57-62. View Source